Cas no 1242339-25-8 (4,5-Dibromo-2-(trifluoromethyl)benzonitrile)

• Product Name: 4,5-Dibromo-2-(trifluoromethyl)benzonitrile
• CAS No: 1242339-25-8
• MF: C₈H₂Br₂F₃N
• MW: 328.911390781403
• CID: 1028144
• PubChem ID: 46941326
• Update Time: 2025-04-20

4,5-Dibromo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(trifluoromethyl)benzonitrile
• 4,5-Dibromo-2-trifluoromethylbenzonitrile
• AK-89128
• ANW-60606
• CTK8B8530
• I01-8464
• KB-35580
• MolPort-009-199-645
• Benzonitrile, 4,5-dibroMo-2-(trifluoroMethyl)-
• 1242339-25-8
• COCONGCGJVRAOO-UHFFFAOYSA-N
• DB-010065
• 4,5-Dibromo-2-(trifluoromethyl)benzonitrile, AldrichCPR
• DTXSID10677409
• AKOS015891049

• MDL： MFCD16817677
• Inchi： 1S/C8H2Br2F3N/c9-6-1-4(3-14)5(2-7(6)10)8(11,12)13/h1-2H
• InChI Key： COCONGCGJVRAOO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C(F)(F)F)C=1)Br

Computed Properties

• Exact Mass: 328.84856g/mol
• Monoisotopic Mass: 326.85061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes